2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide

• IUPAC Name: 2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C11H12N6OS/c12-7-5-8(13)16-11(15-7)19-6-10(18)17-9-3-1-2-4-14-9/h1-5H,6H2,(H,14,17,18)(H4,12,13,15,16)
• InChI Key: DHJDLODYMAHRNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)CSC2=NC(=CC(=N2)N)N
• Molecular Formula: C11H12N6OS
• Molecular Weight: 276.32 g/mol

Description

2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide, also known as DAPTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DAPTA is a small molecule that has been synthesized using a specific method, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide is based on its ability to bind to the CD4 receptor on T-cells. The CD4 receptor is a glycoprotein that is expressed on the surface of T-cells, and it plays a critical role in the immune response. By binding to the CD4 receptor, 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide can prevent HIV from entering T-cells, thereby inhibiting viral replication. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide also has the ability to inhibit the growth of certain cancer cells by inducing apoptosis, which is a process of programmed cell death.
Biochemical and Physiological Effects
2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has been shown to have several biochemical and physiological effects. In HIV research, 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has been shown to inhibit viral replication by binding to the CD4 receptor on T-cells. In cancer research, 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has been shown to inhibit the growth of certain cancer cells by inducing apoptosis. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has also been shown to have anti-inflammatory effects, as it can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide in lab experiments is its specificity. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide binds specifically to the CD4 receptor on T-cells, which makes it a useful tool for studying the role of the CD4 receptor in various biological processes. However, one of the limitations of using 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide in lab experiments is its potential toxicity. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has been shown to have cytotoxic effects on certain cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide. One area of research is in the development of new HIV therapies based on 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has shown promise as a potential HIV therapy, and further research is needed to optimize its efficacy and safety. Another area of research is in the development of new cancer therapies based on 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has been shown to inhibit the growth of certain cancer cells, and further research is needed to determine its potential as a cancer therapy. Finally, there is a need for further research on the biochemical and physiological effects of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide, as well as its potential toxicity, in order to fully understand its applications in scientific research.

Synthesis Methods

2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide is synthesized using a method that involves the reaction of 2-aminopyridine with 2-chloro-N-(2-pyridyl)acetamide in the presence of potassium thioacetate. The resulting product is then treated with ammonium hydroxide to yield 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide. This method has been optimized to produce high yields of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide with high purity.

Scientific Research Applications

2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has been extensively studied for its potential applications in various areas of scientific research. One of the main applications of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide is in the field of HIV research. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has been shown to bind to the CD4 receptor on T-cells, which is the primary receptor for HIV entry into cells. By binding to the CD4 receptor, 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide can prevent HIV from entering T-cells, thereby inhibiting viral replication. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has also been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of certain cancer cells.